3,4-Dihydro-6-methyl-2H-pyran-2-one
Overview
Description
3,4-Dihydro-6-methyl-2H-pyran-2-one is an enol ether . It has been used as a starting reagent in the stereoselective synthesis of kasugamycin, an antibiotic .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. For instance, it has been used as a starting reagent in the stereoselective synthesis of kasugamycin . An olefin metathesis/double bond migration sequence of allyl ethers to cyclic enol ethers is catalyzed by first and second-generation Grubbs’ catalysts .Molecular Structure Analysis
The molecular formula of this compound is C6H8O2 . Its molecular weight is 112.13 . The IUPAC Standard InChI is InChI=1S/C6H8O2/c1-5-3-2-4-6(7)8-5/h3H,2,4H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and diverse. It has been used as a starting reagent in the stereoselective synthesis of kasugamycin .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a refractive index of n20/D 1.4677 (lit.), a boiling point of 82-83°C/15mmHg (lit.), and a density of 1.09g/mL at 25°C (lit.) .Scientific Research Applications
Synthesis and Chemical Reactions
3,4-Dihydro-6-methyl-2H-pyran-2-one and its derivatives have been explored extensively in the field of organic synthesis. An efficient method for synthesizing fully functionalized iminolactones containing pyran–furan moieties has been developed, highlighting the compound's utility in complex organic synthesis (Shaabani et al., 2014). Additionally, 3,4-dihydro-2H-pyran derivatives have been utilized in the synthesis of seed germination stimulants, showcasing their biological relevance (Nagase et al., 2008).
Electrocatalytic Applications
In electrocatalysis, this compound derivatives have demonstrated significant utility. For instance, an electrocatalytic cascade reaction of aldehydes with 4-hydroxy-6-methyl-2H-pyran-2-one in the presence of alkali metal halides has been shown to efficiently produce substituted 3-acetoacetylcoumarins, a process that offers a green and advantageous route for functionalizing these compounds (Elinson et al., 2018).
Medicinal Chemistry and Pharmacology
In the realm of medicinal chemistry, derivatives of this compound have been investigated for their potential pharmacological applications. For example, a novel PDE9A inhibitor, PF-04447943, which contains a 3,4-dihydro-2H-pyran derivative, has shown promise in elevating central cGMP levels in the brain and has exhibited procognitive activity in rodent models, suggesting its potential in treating cognitive disorders (Verhoest et al., 2012).
Polymer Science
In polymer science, the radical-initiated terpolymerization of 3,4-dihydro-2H-pyran with other compounds has been explored for developing materials with potential antitumor activity. This research demonstrates the compound's versatility in creating polymers with specific biological properties (Can et al., 2005).
properties
IUPAC Name |
6-methyl-3,4-dihydropyran-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2/c1-5-3-2-4-6(7)8-5/h3H,2,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOSOPEZOHKMQPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCCC(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30190842 | |
Record name | 3,4-Dihydro-6-methyl-2H-pyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30190842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3740-59-8 | |
Record name | 3,4-Dihydro-6-methyl-2H-pyran-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003740598 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3740-59-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=134780 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,4-Dihydro-6-methyl-2H-pyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30190842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-3,4-dihydro-2H-pyran-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 3,4-dihydro-6-methyl-2H-pyran-2-one highlighted in this research?
A1: The research demonstrates that this compound can be utilized as a building block in organic synthesis. Specifically, it reacts with various aldehydes in the presence of boron trifluoride etherate (BF3·OEt2) to produce γ-acetyl-δ-substituted-δ-valerolactones. [] These lactones are valuable structural motifs found in numerous natural products and pharmaceuticals. []
Q2: Can you provide an example of a specific reaction using this compound as described in the research?
A2: Certainly. Let's imagine reacting this compound with benzaldehyde in the presence of boron trifluoride etherate. According to the research, this reaction would yield a γ-acetyl-δ-phenyl-δ-valerolactone. This example demonstrates the versatility of this compound in constructing diverse lactone structures by simply varying the aldehyde used in the reaction. []
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